Cas no 2229621-94-5 ((1-methyl-1H-indol-6-yl)methanethiol)

• Product Name: (1-methyl-1H-indol-6-yl)methanethiol
• CAS No: 2229621-94-5
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 5854452
• PubChem ID: 165846219
• Update Time: 2025-08-05

(1-methyl-1H-indol-6-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indol-6-yl)methanethiol
• 2229621-94-5
• EN300-1809703

• Inchi： 1S/C10H11NS/c1-11-5-4-9-3-2-8(7-12)6-10(9)11/h2-6,12H,7H2,1H3
• InChI Key： URNLKYBJESGZFW-UHFFFAOYSA-N
• SMILES： SCC1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 5.9Ų

Additional information on (1-methyl-1H-indol-6-yl)methanethiol

The Compound CAS No 2229621-94-5: (1-Methyl-1H-Indol-6-Yl)Methanethiol

(1-Methyl-1H-indol-6-yl)methanethiol, also known by its CAS number 2229621-94-5, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of (1-methyl-1H-indol-6-yl)methanethiol consists of an indole ring substituted with a methyl group at position 1 and a methanethiol group at position 6. This unique substitution pattern contributes to its distinct chemical properties and potential bioactivity.

Recent studies have highlighted the importance of indole derivatives in various therapeutic areas, including anticancer, anti-inflammatory, and neuroprotective applications. The methanethiol group attached to the indole ring in (1-methyl-1H-indol-6-yl)methanethiol is particularly interesting due to its potential sulfur-containing functionalities. Sulfur-containing compounds are known to play crucial roles in biological systems, often acting as antioxidants or modulators of cellular signaling pathways.

The synthesis of (1-methyl-1H-indol-6-yl)methanethiol involves a multi-step process that typically begins with the preparation of the indole core. This is followed by selective substitution at position 6 with a methanethiol group, which can be achieved through various coupling reactions or thioether formation techniques. The methyl substitution at position 1 is introduced to enhance the compound's stability and solubility, making it more amenable for biological testing.

In terms of biological activity, (1-methyl-1H-indol-6-yl)methanethiol has shown promising results in preliminary assays. For instance, recent research has demonstrated its potential as an antioxidant agent, where the sulfur atom in the methanethiol group plays a key role in neutralizing reactive oxygen species (ROS). Additionally, this compound has exhibited moderate inhibitory effects on certain enzymes associated with inflammation and cancer progression, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that (1-methyl-1H-indol-6-Yl)methanethiol could be a valuable lead compound for developing novel therapeutic agents.

The structural versatility of (1-methyl-1H-indol-6-Yl)methanethiol also makes it an attractive candidate for further modification and optimization. By altering the substituents on the indole ring or modifying the methanethiol group, chemists can potentially enhance its bioactivity, selectivity, and pharmacokinetic properties. Such modifications could lead to the development of more effective drugs with fewer side effects.

In conclusion, (1-Methyl-1H-indol-6-Yl)methanethiol, CAS No 2229621-94-5, represents a promising compound with diverse applications in drug discovery and development. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic strategies. As research on this compound continues to advance, it is expected to contribute significantly to the field of medicinal chemistry and provide novel solutions for treating various diseases.